Cas no 2639415-78-2 (tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate)

• Product Name: tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate
• CAS No: 2639415-78-2
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 5642201
• PubChem ID: 165899392
• Update Time: 2025-06-08

tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-5-carboxylate
• 2639415-78-2
• EN300-28230052
• tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate

• Inchi： 1S/C16H20N2O2S/c1-10-7-6-8-11(2)13(10)18-15-17-9-12(21-15)14(19)20-16(3,4)5/h6-9H,1-5H3,(H,17,18)
• InChI Key： CUVPSOKJSKXIOO-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(=O)OC(C)(C)C)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate

Introduction to Tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 2639415-78-2)

Tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate, identified by the chemical compound code CAS No. 2639415-78-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivative class, a structural motif renowned for its broad spectrum of biological activities and pharmacological relevance. The presence of a tert-butyl group and an amino-substituted aromatic ring further enhances its chemical complexity and potential therapeutic applications.

The thiazole core of this molecule is a key pharmacophore, contributing to its interactions with various biological targets. Thiazole derivatives have been extensively studied due to their role in numerous pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate positions it as a promising candidate for further investigation in drug discovery pipelines.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. The tert-butyl group, for instance, not only increases the lipophilicity of the molecule but also serves as a steric anchor, potentially modulating binding affinity to protein targets. Similarly, the 2-(2,6-dimethylphenyl)amino moiety introduces aromatic interactions and hydrogen bonding capabilities, which are critical for enzyme inhibition and receptor binding.

In the realm of medicinal chemistry, the development of novel scaffolds like Tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate is driven by the need for more effective and selective therapeutic agents. The compound’s unique structural features make it an attractive scaffold for designing molecules that can interact with biological pathways implicated in diseases such as cancer and neurodegeneration. Preliminary studies have suggested that derivatives of this thiazole structure may exhibit inhibitory effects on kinases and other enzymes involved in tumor progression.

The synthesis of Tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the thiazole ring, followed by functional group transformations to introduce the amino and carboxylate substituents. The tert-butyl group is typically introduced via alkylation reactions, which are optimized to minimize side products.

The pharmacological profile of this compound is being actively explored in academic and industrial research settings. Researchers are leveraging high-throughput screening (HTS) technologies to identify potential therapeutic applications. Initial in vitro assays have hinted at its efficacy against certain cancer cell lines, possibly through mechanisms involving modulation of cell cycle regulation or apoptosis pathways. Additionally, the compound’s ability to cross cell membranes makes it a candidate for oral administration formulations.

From a chemical biology perspective, understanding the interactions between Tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate and biological targets requires advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide insights into molecular recognition processes at an atomic level, which is crucial for designing next-generation drugs with improved pharmacokinetic properties.

The environmental impact of pharmaceutical compounds is also a growing concern in modern drug development. Efforts are underway to assess the biodegradability and toxicity profiles of molecules like Tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate to ensure sustainable practices in pharmaceutical manufacturing. Green chemistry principles are being integrated into synthetic routes to minimize waste generation and hazardous byproducts.

Future directions for research on this compound include exploring its potential as an intermediate in synthesizing more complex drug candidates. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of derivatives with tailored biological activities. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion,Tert-butyl 2-(2,6-dimethylphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 2639415-78-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological properties. Ongoing research efforts aim to elucidate its mechanisms of action and develop novel therapeutic agents based on this scaffold. As our understanding of molecular interactions continues to evolve,this compound stands at the forefront of innovation in drug discovery.